Cas no 2096341-94-3 (4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester structure
2096341-94-3 structure
Product Name:4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
CAS No:2096341-94-3
MF:C15H20BBrO4
MW:355.031904220581
MDL:MFCD19237219
CID:4638301
PubChem ID:56737735
Update Time:2024-11-06

4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
    • methyl 2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid pinacol ester
    • DB-416944
    • MFCD19237219
    • 2096341-94-3
    • 4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester; 98%
    • F73438
    • methyl2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
    • CS-0176343
    • MDL: MFCD19237219
    • Inchi: 1S/C15H20BBrO4/c1-9-7-10(8-11(12(9)17)13(18)19-6)16-20-14(2,3)15(4,5)21-16/h7-8H,1-6H3
    • InChI Key: VMAKRZVUMPUYLB-UHFFFAOYSA-N
    • SMILES: BrC1C(C(=O)OC)=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

  • Exact Mass: 354.06380g/mol
  • Monoisotopic Mass: 354.06380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8

4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Pricemore >>

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abcr
AB311637-1 g
4-Bromo-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester; 98%
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